Cas no 2228603-84-5 (1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228603-84-5
• MF: C₇H₇ClF₂OS
• MW: 212.644686937332
• CID: 6335152
• PubChem ID: 165631048
• Update Time: 2025-11-06

1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol
• 2228603-84-5
• EN300-1956642

• Inchi： 1S/C7H7ClF2OS/c1-3-2-12-6(4(3)8)5(11)7(9)10/h2,5,7,11H,1H3
• InChI Key： XGMZOKASPTZUHZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C(C(F)F)O

Computed Properties

• Exact Mass: 211.9874200g/mol
• Monoisotopic Mass: 211.9874200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol

Research Brief on 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol (CAS: 2228603-84-5): Recent Advances and Applications

1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol (CAS: 2228603-84-5) is a fluorinated thiophene derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloro-methylthiophene core and difluoroethanol moiety, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery programs.

Recent studies have focused on the synthetic optimization of this compound, with particular emphasis on its stereoselective preparation. A 2023 publication in the Journal of Medicinal Chemistry reported an improved catalytic asymmetric synthesis route that achieves >95% enantiomeric excess, addressing previous challenges in obtaining optically pure forms of this building block. The developed methodology employs a novel chiral palladium catalyst system that significantly enhances both yield and stereoselectivity compared to traditional approaches.

In pharmacological research, this compound has shown promising activity as a precursor to potent kinase inhibitors. Several research groups have incorporated 2228603-84-5 into the development of selective JAK3 and BTK inhibitors, with derivative compounds demonstrating low nanomolar IC50 values in enzymatic assays. Structural-activity relationship (SAR) studies indicate that the difluoroethanol group contributes to improved target binding through favorable dipole interactions and enhanced metabolic stability compared to non-fluorinated analogs.

The compound's potential in central nervous system (CNS) drug development has also been investigated. A recent study published in ACS Chemical Neuroscience (2024) demonstrated that derivatives of 2228603-84-5 can cross the blood-brain barrier with favorable pharmacokinetic profiles, making them attractive candidates for neurological disorders. Particularly, the 3-chloro-4-methylthiophene moiety appears to facilitate membrane permeability while maintaining low P-glycoprotein efflux ratios.

From a safety perspective, preliminary toxicological evaluations of 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-ol and its derivatives have shown acceptable profiles in rodent models, with no significant hepatotoxicity observed at therapeutic doses. However, researchers note that the chloro-substituent may require careful consideration in lead optimization to minimize potential reactive metabolite formation.

Current challenges in the field include scaling up the synthesis while maintaining high enantiopurity and further optimizing the compound's physicochemical properties for drug development. Several pharmaceutical companies have included derivatives of 2228603-84-5 in their preclinical pipelines, particularly for autoimmune and oncology indications, suggesting growing industry interest in this chemical scaffold.

Future research directions are likely to focus on expanding the therapeutic applications of this compound class, with particular attention to its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The unique electronic properties imparted by the difluoroethanol group may offer advantages in these emerging drug discovery paradigms.